Cas no 2452340-90-6 (Ethanone, 2-chloro-1-(4-fluorotetrahydro-2H-pyran-4-yl)-)

Technical Introduction: Ethanone, 2-chloro-1-(4-fluorotetrahydro-2H-pyran-4-yl)- is a fluorinated and chlorinated ketone derivative with a tetrahydro-2H-pyran scaffold. This compound is of interest in synthetic organic chemistry due to its functionalized heterocyclic structure, which serves as a versatile intermediate for pharmaceutical and agrochemical applications. The presence of both chloro and fluoro substituents enhances its reactivity, enabling selective transformations such as nucleophilic substitutions or further derivatization. Its rigid pyran ring system may contribute to improved stability and stereochemical control in synthesis. The compound’s unique structural features make it valuable for exploring structure-activity relationships in drug discovery or as a building block for complex molecular architectures.
Ethanone, 2-chloro-1-(4-fluorotetrahydro-2H-pyran-4-yl)- structure
2452340-90-6 structure
Product Name:Ethanone, 2-chloro-1-(4-fluorotetrahydro-2H-pyran-4-yl)-
CAS No:2452340-90-6
MF:C7H10ClFO2
MW:180.604505062103
CID:6794999
Update Time:2025-06-08

Ethanone, 2-chloro-1-(4-fluorotetrahydro-2H-pyran-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-chloro-1-(4-fluorotetrahydro-2H-pyran-4-yl)-
    • 2-Chloro-1-(4-fluorotetrahydro-2H-pyran-4-yl)ethan-1-one
    • Inchi: 1S/C7H10ClFO2/c8-5-6(10)7(9)1-3-11-4-2-7/h1-5H2
    • InChI Key: XXZMQYJESLWZDY-UHFFFAOYSA-N
    • SMILES: C(=O)(C1(F)CCOCC1)CCl

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Predicted)
  • Boiling Point: 234.8±40.0 °C(Predicted)

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Additional information on Ethanone, 2-chloro-1-(4-fluorotetrahydro-2H-pyran-4-yl)-

Ethanone, 2-chloro-1-(4-fluorotetrahydro-2H-pyran-4-yl)- (CAS No. 2452340-90-6): A Comprehensive Overview

Ethanone, 2-chloro-1-(4-fluorotetrahydro-2H-pyran-4-yl)-, identified by its CAS number 2452340-90-6, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing structural and functional characteristics, making it a subject of intense study in various scientific disciplines.

The molecular structure of Ethanone, 2-chloro-1-(4-fluorotetrahydro-2H-pyran-4-yl)- features a ketone group at the 2-position and a chloro substituent, which are flanked by a tetrahydro-2H-pyran ring system at the 1-position. The presence of a fluorine atom in the tetrahydro ring adds an additional layer of complexity, influencing both the electronic properties and potential biological activities of the molecule.

In recent years, there has been growing interest in this compound due to its potential applications in drug discovery and development. The unique structural features of Ethanone, 2-chloro-1-(4-fluorotetrahydro-2H-pyran-4-yl)- make it a valuable scaffold for designing novel therapeutic agents. Researchers have been exploring its pharmacological properties, particularly its interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its role as a building block in synthetic chemistry. The combination of the ketone and chloro functionalities provides multiple sites for further functionalization, allowing chemists to create a diverse array of derivatives with tailored properties. This flexibility has led to several innovative synthetic strategies being developed, which could have broader implications in the synthesis of other complex molecules.

Recent studies have highlighted the compound's potential in the development of small-molecule inhibitors. For instance, researchers have investigated its ability to modulate the activity of certain enzymes involved in metabolic pathways. The fluorine atom, in particular, has been shown to enhance binding affinity and selectivity, which are critical factors in drug design. These findings suggest that Ethanone, 2-chloro-1-(4-fluorotetrahydro-2H-pyran-4-yl)- could serve as a lead compound for developing new therapeutic interventions.

The synthesis of this compound has also been optimized to improve yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and fluorochemical reactions, have been employed to achieve high levels of selectivity and efficiency. These advancements not only facilitate research but also pave the way for large-scale production if needed.

Beyond its synthetic utility, Ethanone, 2-chloro-1-(4-fluorotetrahydro-2H-pyran-4-yl)- has garnered attention for its potential role in materials science. The unique electronic properties arising from its structure make it a candidate for applications in organic electronics and nanotechnology. Researchers are exploring its use in developing new types of semiconductors and conductive polymers, which could revolutionize various industries.

The biological activity of this compound is another area where significant progress has been made. Preclinical studies have demonstrated that derivatives of Ethanone, 2-chloro-1-(4-fluorotetrahydro-2H-pyran-4-yl)- exhibit promising effects on several disease models. These findings are particularly exciting because they indicate that this compound could be used to develop treatments for conditions such as inflammation and neurodegenerative disorders.

In conclusion, Ethanone, 2-chloro-1-(4-fluorotetrahydro-2H-pyran-4-yl)- (CAS No. 2452340-90-6) is a multifaceted compound with significant potential across multiple domains of science and technology. Its unique structural features make it an invaluable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications and functionalities, this compound is poised to play an increasingly important role in advancing scientific knowledge and innovation.

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